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Compound of Interest

Compound Name: Dichloroacetyl chloride

Cat. No.: B046642 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dichloroacetyl chloride, with the CAS Registry Number 79-36-7, is a significant chemical

intermediate in the fields of organic synthesis, pharmaceuticals, and agrochemicals.[1] It is the

acyl chloride of dichloroacetic acid and is a colorless to light yellow liquid with a pungent odor.

[2] Its bifunctional nature, possessing both a reactive acyl chloride group and α-chloro

substituents, makes it a versatile building block for the synthesis of a wide range of

compounds.[3] This guide provides an in-depth overview of its properties, synthesis,

applications, and safe handling procedures.

Chemical and Physical Properties
The fundamental physical and chemical properties of dichloroacetyl chloride are summarized

in the table below for easy reference.
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Property Value Source(s)

CAS Number 79-36-7 [1][4][5][6]

Molecular Formula C₂HCl₃O [2][6][7]

Molecular Weight 147.39 g/mol [2][4][5][6]

Appearance
Colorless to light yellow,

fuming liquid
[2][8]

Odor Pungent, sharp, penetrating [2][4][9]

Boiling Point
107-108 °C (225-226 °F) at

760 mmHg
[2][4][6]

Melting Point < 25 °C [6][7]

Density 1.5315 - 1.532 g/mL at 25 °C [4][6]

Vapor Pressure 23.0 - 154 mmHg at 20-25 °C [2][4]

Vapor Density 5.1 (heavier than air) [4]

Flash Point 66 °C (151 °F) [2][4]

Solubility

Decomposes in water; soluble

in organic solvents like

chloroform and benzene.

[4][10]

Refractive Index n20/D 1.46 [6]

Reactivity and Hazards
Dichloroacetyl chloride is a corrosive and reactive chemical that requires careful handling.[9]

Reactivity with Water: It reacts violently with water and moisture, decomposing to form

dichloroacetic acid and corrosive hydrochloric acid gas.[4] This reaction is exothermic.[4]

Incompatible Materials: It is incompatible with strong bases, alcohols, and oxidizing agents.

[6][8] It may also react vigorously or explosively with ethers like diisopropyl ether in the

presence of metal salts.[4]
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Hazards:

Corrosive: Causes severe skin burns and eye damage.[9][11] Vapors are irritating to the

eyes, mucous membranes, and respiratory tract.[2][9]

Toxicity: It is toxic if it comes into contact with the skin. Inhalation can cause coughing,

shortness of breath, nausea, and vomiting.[9]

Flammability: It is a combustible liquid.[8][9] Vapors can form explosive mixtures with air

and may travel to an ignition source and flash back.[4][9]

Environmental Hazards: It is very toxic to aquatic life.[8][11]

Safe Handling and Storage
Due to its hazardous nature, strict safety protocols must be followed when handling

dichloroacetyl chloride.
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Personal Protective Equipment (PPE)

Engineering Controls

Storage

Chemical-resistant gloves

Safety goggles & face shield

Protective clothing

Work in a well-ventilated fume hood

Emergency eyewash station

Ensure proximity

Safety shower
Ensure proximity

Tightly sealed containers

Cool, dry, well-ventilated area

Away from incompatible materials (water, bases, alcohols)

Handling

Always use

Always use

Always use

Always use

Storage

Store in

Store in

Store in
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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